Cas no 61222-83-1 (Hexanoyl chloride, 4-bromo-)

• Product Name: Hexanoyl chloride, 4-bromo-
• CAS No: 61222-83-1
• MF: C₆H₁₀BrClO
• MW: 213.500000476837
• CID: 487762
• PubChem ID: 71398002
• Update Time: 2025-04-19

Hexanoyl chloride, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• Hexanoyl chloride, 4-bromo-
• 4-bromohexanoyl chloride
• SCHEMBL4078655
• DTXSID40819456
• 61222-83-1

• Inchi： 1S/C6H10BrClO/c1-2-5(7)3-4-6(8)9/h5H,2-4H2,1H3
• InChI Key： IRRPCVGEZFKKQH-UHFFFAOYSA-N
• SMILES： BrC(CC)CCC(=O)Cl

Computed Properties

• Exact Mass: 211.9604
• Monoisotopic Mass: 211.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07